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Compound of Interest

Compound Name: L-Erythrulose

Cat. No.: B118282 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of all laboratory chemicals is paramount. This document provides immediate, essential

safety protocols and logistical plans for the use of L-Erythrulose.

Personal Protective Equipment (PPE)
When handling L-Erythrulose, adherence to standard laboratory safety protocols is crucial.

While not classified as a hazardous substance, proper PPE minimizes any potential risks.[1]

Eye Protection:

Chemical safety glasses or goggles should be worn to protect against accidental splashes.

[2][3]

Hand Protection:

Wear appropriate chemical-resistant gloves.[3] Nitrile rubber gloves are recommended.[1]

Gloves should be inspected for integrity before each use.

Proper glove removal technique must be followed to avoid skin contact.

Body Protection:

A laboratory coat is mandatory.
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Closed-toe shoes must be worn.

Choose body protection appropriate for the amount and concentration of the substance

being handled.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a clean and tidy workspace.

Locate the nearest eyewash station and safety shower before beginning work.

Confirm proper ventilation in the work area.

Don all required PPE as outlined above.

Handling:

Avoid direct contact with skin and eyes.

Do not eat, drink, or apply cosmetics in the laboratory.

Take precautions to prevent static discharge.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from direct sunlight and sources of heat. Avoid temperatures above 60°C.

Store away from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.

Disposal Plan
Spill Cleanup:
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In the event of a spill, wear appropriate PPE.

Wipe up the spill with an absorbent material like a cloth or fleece.

For larger spills, sweep up the material and place it in a suitable, closed container for

disposal.

Clean the surface thoroughly with water to remove any residual contamination.

Neutralize the spill area with chalk, alkali solution, or ammonia if necessary.

Waste Disposal:

Dispose of L-Erythrulose waste and any contaminated materials in accordance with federal,

state, and local regulations.

Containers should be sent to an approved waste handling site for recycling or disposal. The

recommended disposal method is to landfill.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for L-Erythrulose.

Property Value Reference

Acute Oral Toxicity (Rat, LD50) >2,000 mg/kg

Acute Dermal Toxicity (Rat,

LD0)
2,000 mg/kg

Flash Point >121°C (>250°F)

Partition Coefficient (n-

octanol/water, 35°C)
Log Pow < 1.32

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling L-Erythrulose in a

laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of L-Erythrulose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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